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Compound of Interest

Compound Name: Diethylammonium

Cat. No.: B1227033

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
procedures for diethylammonium chloride (CAS No. 660-68-4). The information is compiled
and synthesized from various safety data sheets (SDS) to ensure a thorough understanding of
the hazards and the necessary precautions for its use in a laboratory and drug development

setting.

GHS Hazard Identification and Classification

Diethylammonium chloride is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The signal word for
this chemical is "Danger".[1][2]

Table 1: GHS Classification for Diethylammonium Chloride
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Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 3
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Sub-category 1A
Serious Eye Damage/Eye lIrritation Category 1
Skin Sensitization Category 1

Specific Target Organ Toxicity — Single
] o Category 3
Exposure (Respiratory Tract Irritation)

Source:[1][2]

Table 2: GHS Hazard and Precautionary Statements
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Type Code Statement
Harmful if swallowed or if
Hazard H302+H332 )
inhaled.[1][2][3]
Toxic in contact with skin.[1][2]
H311
[3]
Causes severe skin burns and
H314
eye damage.[1][2][3]
May cause an allergic skin
H317
reaction.[1][2][3]
May cause respirato
H335 Y P Y

irritation.[1][2][3][4]

Precautionary (Prevention)

P260

Do not breathe

dust/fume/gas/mist/vapours/sp
ray.[1][2][3]

Avoid breathing

P261 dust/fume/gas/mist/vapours/sp
ray.[1][5]
Wash skin thoroughly after
P264 _
handling.[1][5][6]
Do not eat, drink or smoke
P270
when using this product.[1]
Use only outdoors or in a well-
pP271 _
ventilated area.[1][5]
Contaminated work clothing
p272 should not be allowed out of
the workplace.[1]
Wear protective gloves/
rotective clothing/ eye
P280 P ey
protection/ face protection.[1]
[2][5]
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Precautionary (Response)

P301+P312

IF SWALLOWED: Call a
POISON CENTER/doctor if

you feel unwell.[3]

P301+P330+P331

IF SWALLOWED: Rinse
mouth. Do NOT induce

vomiting.[1]

P302+P352

IF ON SKIN: Wash with plenty

of water.[1]

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water.

[3]

P304+P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.[1]

P304+P340+P310

IF INHALED: Remove person
to fresh air and keep
comfortable for breathing.
Immediately call a POISON
CENTER/doctor.[2][3]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.[1][2]

P310

Immediately call a POISON
CENTER or doctor/physician.

P333+P313

If skin irritation or rash occurs:

Get medical advice/attention.

P361+P364

Take off immediately all
contaminated clothing and

wash it before reuse.[1]
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Take off contaminated clothing

P362+P364 )
and wash it before reuse.[1]
Store in a well-ventilated
Precautionary (Storage) P403+P233 place. Keep container tightly
closed.[1]
P405 Store locked up.[1][6]
Dispose of contents/container
Precautionary (Disposal) P501 to an approved waste disposal

plant.[1][5]

Source:[1][2][3][5][6]

Physical and Chemical Properties

Understanding the physical and chemical properties of diethylammonium chloride is crucial
for its safe handling and storage.

Table 3: Physical and Chemical Properties of Diethylammonium Chloride
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Property

Value

CAS Number

660-68-4

Molecular Formula

(C2Hs5)2NH2Cl or C4aH12CIN[3]

Molecular Weight 109.60 g/mol [2][4][6]

Appearance Off-white hygroscopic solid/crystals[2][4][6][7]
Melting Point 231.8 °C[2]

Boiling Point No data available

Solubility 510 g/L in water[2]

Density 1.07 g/cm3 at 20.1 °C[2]

Vapor Pressure

<0.00001 hPa at 20 °C[2]

pH

4.5-6.5 (10 g/L in H20 at 20 °C)[2]

Source:[2][3][4][6][7]

Toxicological Information

Exposure to diethylammonium chloride can have significant health effects.

Table 4: Acute Toxicity Data for Diethylammonium Chloride

Route Value
Oral LD50 = 9900 mg/kg[2][3][7]
Oral LD50 = 4860 mg/kg[7]

Source:[2][3][7]

Summary of Health Effects:

« Ingestion: Harmful if swallowed, causing gastrointestinal tract irritation.[1][7]
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« Inhalation: Harmful if inhaled, causing respiratory tract irritation.[1][7]

» Skin Contact: Toxic in contact with skin, causing severe skin burns and potential allergic

reactions.[1][3][7]

e Eye Contact: Causes serious eye damage.[1][7]

Experimental Protocols for Safe Handling

Adherence to strict protocols is mandatory when working with diethylammonium chloride to

minimize exposure and ensure a safe laboratory environment.

4.1. Engineering Controls

» Work in a well-ventilated area, preferably under a chemical fume hood.[1][5][7][8]

o Facilities must be equipped with an eyewash station and a safety shower.[7]

4.2. Personal Protective Equipment (PPE) A comprehensive PPE plan is essential.

Table 5: Recommended Personal Protective Equipment

Protection Type

Specification

Eye/Face Protection

Tightly fitting safety goggles or a face shield
conforming to EN166 (EU) or NIOSH (US)
standards.[1][7]

Skin Protection

Chemical-resistant gloves (e.g., nitrile,
neoprene), a lab coat, and other protective

clothing to prevent skin contact.[1][7][9]

Respiratory Protection

If dust is generated or exposure limits are
exceeded, a NIOSH/MSHA or European
Standard EN 149 approved full-facepiece

respirator is required.[1][7]

Source:[1][7][9]
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4.3. Handling and Storage Procedures

» Handling: Avoid contact with skin, eyes, and clothing.[5][7] Do not breathe dust.[1][2][3] Avoid
formation of dust and aerosols.[1] Wash hands thoroughly after handling.[1][7] Do not eat,
drink, or smoke in the work area.[1][5]

» Storage: Store in a cool, dry, and well-ventilated place.[1][5][7][9] Keep the container tightly
closed.[1][5][6][7][8][9] Store away from incompatible materials such as strong oxidizing
agents.[5][7][9] The substance is hygroscopic.[5][7]

4.4. First Aid Measures

If Swallowed: Rinse mouth. Do NOT induce vomiting. Get immediate medical attention.[1][7]
If the person is conscious, give 2-4 cupfuls of milk or water.[7]

« If on Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes.[7] Get immediate medical aid.[7]

« If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get immediate medical aid.[1][6][7]

o If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[7] Get immediate medical aid.[7]

4.5. Accidental Release Measures

e Personal Precautions: Evacuate personnel to a safe area.[1] Avoid dust formation and
contact with the substance.[1][5][7] Wear appropriate PPE as described in Table 5.[1][7]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[1]

e Methods for Cleaning Up: Sweep up the spilled material, avoiding dust generation, and place
it in a suitable, closed container for disposal.[5][7]

4.6. Disposal Dispose of contents and container in accordance with local, regional, national,
and international regulations.[1]
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Visualized Workflows and Relationships

Diagram 1: Safe Handling Workflow for Diethylammonium Chloride

Safe Handling Workflow for Diethylammonium Chloride
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Click to download full resolution via product page
Caption: A workflow for the safe handling of diethylammonium chloride.

Diagram 2: Hazard ldentification and Response Logic

Hazard Identification and Response Logic
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Caption: Logical relationship between hazards and first aid responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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